2-{3-[1-(pyridin-3-ylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}-1,3-benzothiazole

• IUPAC Name: 2-[3-[1-(pyridin-3-ylmethyl)imidazol-2-yl]piperidin-1-yl]-1,3-benzothiazole
• InChI: InChI=1S/C21H21N5S/c1-2-8-19-18(7-1)24-21(27-19)26-11-4-6-17(15-26)20-23-10-12-25(20)14-16-5-3-9-22-13-16/h1-3,5,7-10,12-13,17H,4,6,11,14-15H2
• InChI Key: SVQYCXWZAIAKSP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC3=CC=CC=C3S2)C4=NC=CN4CC5=CN=CC=C5
• Molecular Formula: C21H21N5S
• Molecular Weight: 375.5 g/mol

Description

The compound “2-{3-[1-(pyridin-3-ylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}-1,3-benzothiazole” is a complex organic molecule that contains several functional groups and rings, including a pyridine ring, an imidazole ring, a piperidine ring, and a benzothiazole ring. It’s worth noting that both imidazole and piperidine moieties are known for their broad range of chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple rings and functional groups. The imidazole ring is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. The piperidine ring is a six-membered heterocycle including one nitrogen atom and five carbon atoms.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the imidazole ring is amphoteric in nature, showing both acidic and basic properties. The piperidine ring could undergo reactions such as hydrogenation, cyclization, cycloaddition, annulation, and amination.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research has demonstrated the synthesis of pyridine derivatives, including compounds structurally similar to "2-{3-[1-(pyridin-3-ylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}-1,3-benzothiazole", showing variable and modest antimicrobial activities against bacteria and fungi. These compounds are synthesized through various chemical reactions, utilizing amino substituted benzothiazoles and chloropyridine carboxylic acid, leading to a range of derivatives with potential for antimicrobial applications (Patel, Agravat, & Shaikh, 2011; Patel & Agravat, 2007).

Chemical Structure Analysis

Another significant application is the chemical structure analysis of related compounds. For instance, the crystal structure of a compound with a similar structural motif has been determined, offering insights into the planarity and conformation of its molecular structure. This kind of analysis is crucial for understanding the compound's chemical behavior and potential interactions in biological systems (Yıldırım et al., 2006).

Novel Synthesis Methods

Innovative synthesis methods for benzothiazole derivatives have been developed, including the use of novel three-carbon synthons for efficient synthesis. These methods provide a general and efficient approach for heterocyclizations, potentially useful for creating a wide range of compounds with applications in medicinal chemistry (Katritzky et al., 2000).

Antimycobacterial Activity

Some synthesized fluorinated benzothiazolo imidazole compounds, which share structural features with the compound , have shown promising antimicrobial activity. These findings highlight the potential of such compounds in developing new antimicrobial agents, particularly against mycobacterial infections (Sathe et al., 2011).

Antiproliferative Activities

Research on the copper-catalyzed synthesis of chalcogen-benzothiazoles/imidazo[1,2-a]pyridines revealed that some of the obtained products exhibited in vitro antiproliferative activities against human-derived cancer cell lines. This application underscores the potential of these compounds in cancer research and therapy (Guo et al., 2018).